Cas no 474708-09-3 (3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER)

• Product Name: 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER
• CAS No: 474708-09-3
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD09701218
• CID: 1004658
• PubChem ID: 53407727
• Update Time: 2025-07-18

3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER
• methyl 3-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate
• Methyl 3-amino-2-[(tert-butoxycarbonyl)amino]benzoate
• benzoic acid,3-amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester
• SB37282
• Methyl 3-amino-2-((tert-butoxycarbonyl)amino)benzoate
• KOFNWCCYWMSYSU-UHFFFAOYSA-N
• SCHEMBL3668870
• DB-262112
• DTXSID60696009
• CS-0452817
• Methyl 3-amino-2[(tert-butoxycarbonyl)amino]benzoate
• 474708-09-3

• MDL： MFCD09701218
• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(17)15-10-8(11(16)18-4)6-5-7-9(10)14/h5-7H,14H2,1-4H3,(H,15,17)
• InChI Key： KOFNWCCYWMSYSU-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CC=1C(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.127
• Monoisotopic Mass: 266.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER

Professional Introduction to Compound with CAS No. 474708-09-3 and Product Name: 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER

The compound in question, identified by the CAS number 474708-09-3, is a specialized chemical entity with the product name 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER. This compound belongs to a class of molecules that exhibit significant potential in the field of pharmaceutical research and development. Its unique structural features, including the presence of amino and tert-butoxycarbonyl (Boc) functional groups, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, particularly those related to inflammation and metabolic disorders. The compound 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER has garnered attention due to its structural similarity to known pharmacophores that interact with biological targets involved in these conditions. The Boc group, in particular, is often employed in medicinal chemistry to protect amine functionalities during synthetic procedures, ensuring high selectivity and yield in the final product.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of advanced intermediates used in drug discovery. The tert-butoxycarbonyl protecting group is widely recognized for its stability under various reaction conditions, making it an ideal choice for multi-step synthetic routes. This stability ensures that the compound can be easily handled and integrated into complex synthetic schemes without significant degradation or side reactions.

Recent studies have highlighted the importance of benzoic acid derivatives in developing new therapeutic agents. These derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The specific modification of benzoic acid with amino and Boc groups enhances its potential as a pharmacological tool. For instance, derivatives of benzoic acid with similar functionalizations have been investigated for their ability to modulate enzyme activity and protein-protein interactions relevant to diseases such as cancer and neurodegenerative disorders.

The methylation of the carboxyl group in 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER introduces an additional layer of chemical versatility, allowing for further derivatization through hydrolysis or other nucleophilic substitution reactions. This flexibility is crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacokinetic and pharmacodynamic properties.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of protecting groups to facilitate complex organic transformations. The Boc group not only protects the amine but also serves as a handle for subsequent chemical modifications. This dual functionality makes it an indispensable tool in the chemist's arsenal when designing novel molecules for therapeutic applications.

Moreover, the compound's structural features align well with current trends in drug discovery, particularly the emphasis on targeted therapy and personalized medicine. By leveraging well-characterized intermediates like 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER, researchers can accelerate the development of new drugs that are tailored to individual patient needs. This approach is particularly relevant in oncology, where inhibitors targeting specific cancer-related proteins are being actively pursued.

The synthesis and application of this compound also highlight the importance of green chemistry principles in pharmaceutical research. Modern synthetic methods increasingly prioritize sustainability by minimizing waste and reducing hazardous byproducts. The use of readily available starting materials and efficient reaction conditions aligns with these goals, ensuring that the production of 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER is both environmentally friendly and economically viable.

In conclusion, 3-AMINO-2-TERT-BUTOXYCARBONYLAMINO-BENZOIC ACID METHYL ESTER (CAS No. 474708-09-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic applications make it a valuable asset in drug discovery efforts aimed at addressing some of today's most pressing medical challenges. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will play an increasingly critical role in shaping the future of medicine.